Cas no 16696-81-4 (1-Propene-1-thiol)

1-Propene-1-thiol structure
1-Propene-1-thiol structure
Product Name:1-Propene-1-thiol
CAS No:16696-81-4
MF:C6H12S2
MW:148.289479255676
CID:2020654
PubChem ID:138345
Update Time:2025-04-21

1-Propene-1-thiol Chemical and Physical Properties

Names and Identifiers

    • 1-Propene-1-thiol
    • Thial-form-1-Propene-1-thiol
    • propanethial
    • DTXSID70963875
    • AKOS015897367
    • Thiopropionaldehyd
    • 16696-81-4
    • DTXCID201391602
    • UXBLKIPIXRLLBH-UHFFFAOYSA-N
    • Inchi: 1S/2C3H6S/c2*1-2-3-4/h3H,2H2,1H3;2-4H,1H3/b;3-2+
    • InChI Key: WTFZABIXDJNVCA-ZPYUXNTASA-N
    • SMILES: CCC=S.C/C=C/S

Computed Properties

  • Exact Mass: 74.01902136Da
  • Monoisotopic Mass: 74.01902136Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 4
  • Rotatable Bond Count: 1
  • Complexity: 17.2
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.8
  • Topological Polar Surface Area: 32.1Ų
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